1-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one hydrochloride

• IUPAC Name: 1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone;hydrochloride
• InChI: InChI=1S/C12H10ClNOS.ClH/c1-7-11(8(2)15)16-12(14-7)9-3-5-10(13)6-4-9;/h3-6H,1-2H3;1H
• InChI Key: SSWFCVMJNYOTPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)C(=O)C.Cl
• Molecular Formula: C12H11Cl2NOS
• Molecular Weight: 288.2 g/mol
• CAS No.: 1251925-25-3

Description

1-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one hydrochloride is a useful research compound. Its molecular formula is C12H11Cl2NOS and its molecular weight is 288.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Several studies have focused on synthesizing and characterizing chemical derivatives related to 1-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one hydrochloride. For instance, Tahtaci and Aydin (2019) developed a novel class of aliphatic 1,3,4-thiadiazol-2(3H)-one derivatives, demonstrating an intriguing mechanism involving internal nucleophilic substitution followed by an SN2-type nucleophilic substitution. This study presents an interesting reaction mechanism related to the synthesis of these derivatives, contributing valuable insights into the chemical properties and potential applications of such compounds (Tahtaci & Aydin, 2019). Similarly, Kariuki et al. (2021) synthesized and structurally characterized isostructural thiazole derivatives, providing essential structural data that could be pivotal for further research and development in this area (Kariuki et al., 2021).

Molecular Structure and Interaction Studies

Understanding the molecular structure and potential interactions of these derivatives is crucial for their application in various fields. Andreani et al. (1997) investigated the reactivity of a class of mutagenic compounds, providing valuable data on the nature of the reaction products through spectroscopic and X-ray crystal structure analysis (Andreani et al., 1997). Additionally, Szczepański, Tuszewska, and Trotsko (2020) synthesized and characterized new compounds, offering insights into their chemical properties through various spectroscopic methods (Szczepański, Tuszewska, & Trotsko, 2020).

Antimicrobial, Antifungal, and Anticancer Activities

The potential antimicrobial, antifungal, and anticancer activities of thiazole derivatives have been a subject of interest. Elewa et al. (2020) conducted a study that revealed significant antimicrobial and antifungal activities of newly synthesized thiazolylpyrazoline derivatives and also evaluated their antitumor activities, showing strong activities against specific tumor cell lines (Elewa et al., 2020). Spinelli et al. (1992) explored a new ring transformation, which could have implications for the development of novel pharmacological agents (Spinelli et al., 1992).

Mechanism of Action

Target of Action

It is suggested that compounds with a similar thiazole structure have been associated with antidepressant activity . Therefore, it’s possible that this compound may interact with targets involved in mood regulation, such as monoamine neurotransmitters .

Mode of Action

It’s suggested that similar compounds may interact with their targets to modulate the release of monoamine neurotransmitters . This could potentially result in changes in neuronal signaling and mood regulation.

Biochemical Pathways

Given the potential antidepressant activity, it’s possible that this compound may influence pathways involving monoamine neurotransmitters, such as serotonin, dopamine, and noradrenaline . These neurotransmitters play crucial roles in mood regulation and are often the targets of antidepressant drugs.

Result of Action

Based on the potential antidepressant activity, it’s possible that this compound may result in changes in neuronal signaling and mood regulation .

Biochemical Analysis

Biochemical Properties

1-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one hydrochloride plays a significant role in biochemical reactions due to its interaction with various enzymes and proteins. The thiazole ring in the compound can participate in nucleophilic and electrophilic reactions, making it reactive in biological systems . It has been observed to interact with enzymes such as cytochrome P450, which is involved in drug metabolism. The compound can inhibit or activate these enzymes, thereby influencing metabolic pathways .

Cellular Effects

The effects of this compound on cellular processes are profound. It has been shown to influence cell signaling pathways, particularly those involving kinase enzymes . This compound can modulate gene expression by interacting with transcription factors, leading to changes in cellular metabolism. In cancer cells, it has demonstrated cytotoxic effects, potentially through the induction of apoptosis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with specific biomolecules. The thiazole ring can form hydrogen bonds and π-π interactions with amino acid residues in enzyme active sites . This binding can result in the inhibition or activation of enzymes, altering their activity. Additionally, the compound can influence gene expression by binding to DNA or RNA, affecting transcription and translation processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade under extreme pH or temperature . Long-term studies have shown that it can have sustained effects on cellular function, including prolonged enzyme inhibition and changes in gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with dosage in animal models. At low doses, it can modulate enzyme activity without causing significant toxicity . At higher doses, it has been associated with adverse effects such as hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where a minimal effective dose is required to achieve the desired biochemical response .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which catalyzes its biotransformation into various metabolites . These metabolites can further participate in biochemical reactions, influencing metabolic flux and metabolite levels in cells .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound can be actively transported across cell membranes and accumulate in certain tissues. Its distribution is influenced by factors such as lipophilicity and binding affinity to plasma proteins .

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. It has been found to localize in the cytoplasm and nucleus, where it can interact with various biomolecules . Post-translational modifications and targeting signals may direct the compound to specific organelles, influencing its biochemical effects .